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Compound of Interest

Compound Name:
2-(4-

Methylphenoxy)acetohydrazide

Cat. No.: B1331712 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(4-Methylphenoxy)acetohydrazide (CAS

No. 36304-39-9) was not readily available. The following information is synthesized from the

SDSs of structurally similar hydrazide compounds and should be used as a precautionary

guide. It is imperative to handle this compound with care, assuming it may possess hazards

similar to its chemical analogs.

Immediate Safety and Hazard Information
Researchers, scientists, and drug development professionals must be aware of the potential

hazards associated with handling 2-(4-Methylphenoxy)acetohydrazide. Based on analogous

compounds, this chemical is anticipated to be harmful if swallowed, cause skin and eye

irritation, and may cause respiratory irritation.[1] Some hydrazide derivatives are also

suspected of causing genetic defects and cancer.[2][3]

Hazard Classification (Anticipated)
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1]

Operational Plan: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is essential to ensure the safety of laboratory personnel.

Minimum PPE Requirements

PPE Component Specification Rationale

Hand Protection Nitrile or neoprene gloves. To prevent skin contact.[1]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and dust.[1]

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To minimize inhalation of dust

or vapors.[1]

Logistical Plan: Handling, Storage, and Disposal
Proper logistical planning is crucial for maintaining a safe laboratory environment.

Handling and Storage
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Aspect Procedure

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.[1]

Storage
Keep container tightly closed in a dry and well-

ventilated place. Store locked up.[2][3]

Disposal Plan

Waste Type Disposal Method

Unused Product
Dispose of contents/container to an approved

waste disposal plant.[2][3]

Contaminated PPE
Dispose of as hazardous waste in accordance

with local, state, and federal regulations.

Emergency Procedures: First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

First Aid Protocols
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Exposure Route First Aid Measures

If Swallowed
Rinse mouth. Immediately call a POISON

CENTER or doctor/physician.[2][3]

In Case of Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[2][3]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2][3]

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[1]

Experimental Workflow
The following diagram outlines a general workflow for the safe handling of a chemical powder

like 2-(4-Methylphenoxy)acetohydrazide in a laboratory setting.
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Safe handling workflow for chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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